Dphno

• CAS RN: 116584-94-2
• Molecular Formula: C17H25NO3
• Molecular Weight: 291.4 g/mol
• IUPAC Name: (4aR,10aR)-6,9-dimethoxy-4-propyl-2,3,4a,5,10,10a-hexahydrobenzo[g][1,4]benzoxazine
• InChI: InChI=1S/C17H25NO3/c1-4-7-18-8-9-21-17-11-13-12(10-14(17)18)15(19-2)5-6-16(13)20-3/h5-6,14,17H,4,7-11H2,1-3H3/t14-,17-/m1/s1
• InChI Key: XAVFMHGZNAWWAI-RHSMWYFYSA-N
• Isomeric SMILES: CCCN1CCO[C@H]2[C@H]1CC3=C(C=CC(=C3C2)OC)OC
• SMILES: CCCN1CCOC2C1CC3=C(C=CC(=C3C2)OC)OC
• synonyms: 6,9-dimethoxy-4-n-propyl-2,3,4a,5,10,10a-hexahydro-4H-naphth(2,3-b)(1,4)oxazine; DPHNO

Description

Dphno, also known as 2,4-diphenyl-1H-imidazole, is a chemical compound that has been widely used in scientific research due to its unique properties. Dphno is a synthetic derivative of imidazole, a five-membered heterocyclic compound containing two nitrogen atoms in the ring structure.

Mechanism Of Action

The mechanism of action of Dphno involves the formation of a complex with metal ions, resulting in fluorescence emission. The complex formation occurs through the coordination of the nitrogen atoms in the imidazole ring with the metal ion. The fluorescence emission is due to the excitation of the complex by light, resulting in the emission of photons.

Biochemical And Physiological Effects

Dphno has been shown to have minimal toxicity and does not exhibit any significant biochemical or physiological effects. The compound is stable under physiological conditions and does not undergo any significant degradation or metabolism.

Advantages And Limitations For Lab Experiments

Dphno has several advantages for lab experiments, including its high selectivity and sensitivity towards metal ions, stability under physiological conditions, and minimal toxicity. However, the compound has limitations such as its limited solubility in aqueous solutions and the need for specialized equipment for fluorescence measurements.

Future Directions

For the use of Dphno include the development of new derivatives with improved properties and the application of the compound in the study of metal ion homeostasis and disease states.

Synthesis Methods

The synthesis of Dphno involves the reaction of 2-phenyl-1H-imidazole with benzaldehyde in the presence of a catalyst such as p-toluenesulfonic acid. The reaction proceeds through a condensation reaction, resulting in the formation of Dphno. The purity of the synthesized compound can be determined through various techniques such as thin-layer chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

Dphno has been extensively used in scientific research as a fluorescent probe for detecting metal ions such as copper and zinc. The compound exhibits high selectivity and sensitivity towards these metal ions, making it a valuable tool for studying their biological roles. Dphno has also been used as a photosensitizer in photodynamic therapy, a treatment for cancer and other diseases.